N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-(o-tolyloxy)acetamide

• IUPAC Name: N-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl]-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C19H19N3O3/c1-3-17-21-19(25-22-17)14-8-10-15(11-9-14)20-18(23)12-24-16-7-5-4-6-13(16)2/h4-11H,3,12H2,1-2H3,(H,20,23)
• InChI Key: LLURHPZDBLPCQW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2=CC=C(C=C2)NC(=O)COC3=CC=CC=C3C
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-(o-tolyloxy)acetamide, also known as ETOA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas, including pharmaceuticals, agriculture, and materials science. ETOA is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 363.44 g/mol.

Mechanism of Action

The exact mechanism of action of N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-(o-tolyloxy)acetamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins that are essential for the survival and growth of microorganisms and cancer cells. N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-(o-tolyloxy)acetamide has also been shown to interfere with the synthesis of certain biomolecules, including DNA and RNA.
Biochemical and Physiological Effects:
N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-(o-tolyloxy)acetamide has been shown to have a range of biochemical and physiological effects, depending on the concentration and duration of exposure. In vitro studies have shown that N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-(o-tolyloxy)acetamide can induce apoptosis (programmed cell death) in cancer cells and inhibit the growth of bacteria and fungi. N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-(o-tolyloxy)acetamide has also been shown to reduce inflammation in animal models of inflammation.

Advantages and Limitations for Lab Experiments

N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-(o-tolyloxy)acetamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and it has a high degree of purity. N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-(o-tolyloxy)acetamide also exhibits potent biological activity at low concentrations, making it an ideal candidate for use in assays and screening experiments.
However, N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-(o-tolyloxy)acetamide also has some limitations for use in laboratory experiments. It is relatively insoluble in water, which can limit its use in certain assays. N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-(o-tolyloxy)acetamide also exhibits some cytotoxicity at high concentrations, which can limit its use in cell-based assays.

Future Directions

There are several future directions for research on N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-(o-tolyloxy)acetamide. One area of interest is the development of N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-(o-tolyloxy)acetamide-based drugs for the treatment of bacterial and fungal infections, as well as cancer. Another area of interest is the development of N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-(o-tolyloxy)acetamide-based herbicides and growth regulators for use in agriculture. Additionally, there is potential for the use of N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-(o-tolyloxy)acetamide as a precursor for the synthesis of novel materials with unique properties.

Synthesis Methods

The synthesis of N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-(o-tolyloxy)acetamide involves the reaction between 4-(3-ethyl-1,2,4-oxadiazol-5-yl)aniline and 2-(o-tolyloxy)acetic acid in the presence of a suitable catalyst. The reaction takes place under mild conditions and yields N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-(o-tolyloxy)acetamide in high purity. The synthesis method is relatively simple and can be easily scaled up for industrial production.

Scientific Research Applications

N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-(o-tolyloxy)acetamide has been extensively studied for its potential applications in various areas of scientific research. In the field of pharmaceuticals, N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-(o-tolyloxy)acetamide has been shown to exhibit significant antibacterial, antifungal, and anti-inflammatory activities. N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-(o-tolyloxy)acetamide has also been investigated for its potential use as an anticancer agent.
In the field of agriculture, N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-(o-tolyloxy)acetamide has been shown to have potent herbicidal activity against various weed species. N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-(o-tolyloxy)acetamide has also been investigated for its potential use as a growth regulator for crops.
In the field of materials science, N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-(o-tolyloxy)acetamide has been studied for its potential use as a precursor for the synthesis of novel materials, including polymers and metal-organic frameworks.